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Compound of Interest

Compound Name: Sodium hexafluorophosphate

Cat. No.: B108198 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sodium hexafluorophosphate (NaPF₆) is a crucial salt used in the electrolyte of sodium-ion

batteries (SIBs), which are emerging as a sustainable alternative to lithium-ion technologies.

The ionic conductivity of the electrolyte is a paramount parameter that dictates battery

performance, including power density and charging rates. It quantifies the ability of the

electrolyte to transport sodium ions between the anode and cathode. Therefore, accurate and

reproducible measurement of ionic conductivity is essential for characterizing electrolyte

formulations, ensuring quality control, and developing next-generation energy storage devices.

This document provides a detailed protocol for measuring the ionic conductivity of NaPF₆

solutions using Electrochemical Impedance Spectroscopy (EIS).

Principle of Measurement
Electrochemical Impedance Spectroscopy (EIS) is a non-destructive technique used to probe

the electrical properties of materials.[1] The method involves applying a small amplitude

sinusoidal AC voltage (e.g., 10 mV) to the electrolyte sample over a wide range of frequencies

(e.g., 1 MHz to 1 Hz) and measuring the resulting current response.[2][3] The impedance (Z),

which is the frequency-dependent resistance, is then determined.

By plotting the imaginary part of the impedance against the real part (a Nyquist plot), the bulk

resistance (Rb) of the electrolyte can be extracted. The ionic conductivity (σ) is then calculated
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using the measured resistance and the geometric factor of the measurement cell, known as the

cell constant (K).

σ = K / Rb

Experimental Protocol: Electrochemical Impedance
Spectroscopy (EIS)
This protocol details the step-by-step procedure for measuring the ionic conductivity of NaPF₆

solutions.

Materials and Equipment
Chemicals:

Sodium hexafluorophosphate (NaPF₆), battery grade (≥99.9%)

Anhydrous organic carbonate solvents (e.g., Ethylene Carbonate (EC), Diethyl Carbonate

(DEC), Propylene Carbonate (PC))

Conductivity standard solution (e.g., 1413 µS/cm KCl solution)[2]

Deionized water and appropriate cleaning solvents (e.g., acetone, isopropanol)

Equipment:

Argon-filled glovebox (<1 ppm H₂O and O₂)

Potentiostat with a frequency response analyzer (FRA) for EIS measurements

Conductivity cell (e.g., two-electrode closed cell like RHD instruments TSC 70)[2]

Temperature-controlled environment (e.g., incubator, circulating bath)

Analytical balance

Volumetric flasks and pipettes
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Karl-Fischer titrator for water content analysis

Protocol Steps
Step 1: Electrolyte Preparation (Inside a Glovebox)

Dry all glassware and equipment (e.g., bottles, magnetic stir bars) in a vacuum oven at a

suitable temperature (e.g., 80°C) for several hours before transferring into the glovebox.[2]

Prepare the desired solvent mixture (e.g., EC:DEC 1:1 v/v) by accurately measuring the

volumes or weights of the individual solvents.

Calculate and weigh the required amount of NaPF₆ salt to achieve the target molar

concentrations (e.g., 0.5 M, 1.0 M, 1.5 M).

Gradually dissolve the NaPF₆ salt in the solvent mixture while stirring until a homogeneous

solution is formed.

(Optional but recommended) Measure the water content of the final electrolyte solutions

using a Karl-Fischer titrator. Water content should typically be below 20-50 ppm.[2][4]

Step 2: Conductivity Cell Constant Calibration

Thoroughly clean and dry the conductivity cell.

Introduce a precise volume of a standard conductivity solution (e.g., 70 µL of 1413 µS/cm

KCl solution) into the cell.[2]

Seal the cell and place it in the temperature-controlled environment, allowing it to equilibrate

to a standard temperature (e.g., 25°C).

Perform an EIS measurement on the standard solution using the parameters outlined in Step

4.

Determine the resistance of the standard solution (Rstd) from the Nyquist plot.

Calculate the cell constant (K) using the known conductivity of the standard (σstd): K = σstd

× Rstd.[2]
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Step 3: Assembling the Measurement Cell (Inside a Glovebox)

Clean and dry the conductivity cell after calibration.

Using a micropipette, carefully transfer a precise volume of the prepared NaPF₆ electrolyte

(e.g., 70 µL) into the cell.[2]

Securely seal the cell to prevent any atmospheric contamination or solvent evaporation.

Step 4: EIS Measurement

Place the sealed cell containing the NaPF₆ solution into the temperature-controlled

environment (e.g., 25°C) and allow it to thermally equilibrate for at least 30 minutes.

Connect the conductivity cell to the potentiostat.

Set up the EIS measurement parameters:

Frequency Range: 1 MHz to 1 Hz

AC Amplitude: 10 mV

Measurement Mode: Potentiostatic

Run the impedance measurement.

Step 5: Data Analysis

Generate a Nyquist plot (Z'' vs. Z') from the acquired impedance data.

The plot for a liquid electrolyte typically shows a semicircle at high frequencies followed by a

capacitive tail at low frequencies. The bulk resistance (Rb) is the value on the real axis (Z')

where the high-frequency semicircle intercepts it.

For a more accurate determination, fit the impedance spectrum to a suitable equivalent

circuit model, such as a simple resistor (R) in series with a constant phase element (Q),

represented as R+Q.[2] The fitted value for R corresponds to the bulk resistance Rb.
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Calculate the ionic conductivity (σ) using the determined bulk resistance (Rb) and the

previously calculated cell constant (K): σ = K / Rb.

Data Presentation
The ionic conductivity of NaPF₆ solutions is highly dependent on concentration. The

relationship is typically non-monotonic, peaking at a certain concentration before decreasing

due to factors like increased viscosity and ion pairing.[5][6]

Table 1: Ionic Conductivity of NaPF₆ in EC:DEC (1:1 v/v) at 25°C

Concentration (M) Ionic Conductivity (mS/cm) Viscosity (mPa·s)

0.25 ~4.4 2.9

0.50 7.4[4] 3.4

1.00 8.8[4] 4.8

1.50 8.5[4] 7.2

2.00 7.2[4] 11.1

Data sourced from related

studies for illustrative

purposes.[4]
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Caption: Factors influencing ionic conductivity with increasing salt concentration.
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Caption: Workflow for ionic conductivity measurement using EIS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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